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Cat. No.: B165211 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
1,2-Dibromopropane (1,2-DBP), also known as propylene dibromide, is a halogenated organic

compound that has seen use as a chemical intermediate and formerly as a soil fumigant.[1][2]

Its presence in the environment, primarily due to historical agricultural applications and

industrial releases, has led to its significance in environmental chemistry studies.[2]

Understanding its fate, transport, and degradation is crucial for assessing its environmental

impact and developing remediation strategies. These application notes provide an overview of

the use of 1,2-DBP in such studies and detail protocols for its analysis. While much of the

historical regulatory and environmental focus has been on the related compound 1,2-dibromo-

3-chloropropane (DBCP), the study of 1,2-DBP is equally important for a comprehensive

understanding of brominated pollutant behavior.

Physicochemical Properties
A summary of the key physicochemical properties of 1,2-Dibromopropane is presented in the

table below. This data is essential for modeling its environmental distribution and designing

analytical methods.
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Property Value Reference

Chemical Formula C₃H₆Br₂ [3]

Molecular Weight 201.89 g/mol [1]

Appearance Colorless to pale yellow liquid [1][3]

Density 1.94 g/cm³ [1]

Boiling Point 140 - 142 °C [1]

Melting Point -55 °C [1]

Water Solubility Insoluble [4]

Vapor Density 7 (Air = 1) [4]

Environmental Fate and Transport
The environmental behavior of 1,2-Dibromopropane is governed by its physical and chemical

properties. Upon release into the environment, it is subject to several transport and degradation

processes.

Volatility: With a high vapor density, 1,2-DBP is heavier than air and will tend to sink.[4]

However, it is also a volatile compound and is expected to largely evaporate from soil

surfaces.[2]

Leaching: Despite its low water solubility, 1,2-DBP has been detected in groundwater,

indicating its potential to leach through the soil profile.[2] The related compound, DBCP, is

known to be mobile in soil and can migrate to groundwater.[5]

Persistence: Halogenated hydrocarbons can be persistent in the environment. DBCP, for

instance, has been shown to remain in soil for more than two years.[5] While specific data on

the persistence of 1,2-DBP is less available, its chemical nature suggests it may also exhibit

persistence.

Atmospheric Degradation: In the atmosphere, vapor-phase 1,2-dibromopropane is

expected to be degraded by reaction with photochemically-produced hydroxyl radicals.[6]

The estimated half-life for this reaction in the air is approximately 37 days.[6]
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Caption: Environmental fate of 1,2-Dibromopropane.

Degradation Pathways
The degradation of 1,2-Dibromopropane in the environment can occur through both abiotic

and biotic processes.

Chemical Degradation: The thermal decomposition of 1,2-DBP has been shown to proceed

via a dual mechanism of unimolecular elimination and radical-chain processes, yielding

various bromopropenes and hydrogen bromide.[7] In aquatic environments, halogenated

aliphatic compounds can undergo hydrolysis, although this is generally a slow process for

compounds like DBCP.[8]

Biodegradation: While specific studies on the biodegradation of 1,2-DBP are limited,

research on similar compounds provides insights. For instance, the degradation of 1,2,3-

tribromopropane by Agrobacterium radiobacter is initiated by a dehalogenase.[9]

Biodegradation of DBCP in soil has been observed, but the rate is often slow.[8] Enhanced

reductive dechlorination using zero-valent iron has been explored as a remediation

technique for similar chlorinated compounds like 1,2-dichloropropane.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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